methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride
Overview
Description
Methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride (MBCH) is an organic compound that is used as a reagent in organic synthesis. It has a variety of applications in scientific research, including as a catalyst in organic reactions, as a chromogenic reagent, and as a fluorescent probe in biological assays.
Scientific Research Applications
Methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride has been used in a variety of scientific research applications, including as a catalyst in the synthesis of heterocyclic compounds, as a chromogenic reagent for the detection of amines, and as a fluorescent probe for the detection of metal ions in biological assays. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and as a reagent in the synthesis of polymers.
Mechanism of Action
Methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride acts as an electrophile, meaning that it will react with nucleophiles (such as amines) to form a covalent bond. It is also capable of forming hydrogen bonds with amines, which can increase the reactivity of the molecule. Additionally, methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride can form coordination bonds with metal ions, which can be used to detect the presence of metal ions in biological assays.
Biochemical and Physiological Effects
methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride is not known to have any significant biochemical or physiological effects. It is not known to be toxic or carcinogenic, and has not been linked to any adverse health effects.
Advantages and Limitations for Lab Experiments
Methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is highly reactive and can be used in a variety of organic synthesis reactions. Additionally, it can be used as a chromogenic reagent and as a fluorescent probe for the detection of metal ions. However, it is not very stable and can be easily degraded by light and heat, which can limit its usefulness in certain experiments.
Future Directions
The potential future directions for methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride include its use as a catalyst in the synthesis of pharmaceuticals, its use as a fluorescent probe for the detection of metal ions in biological assays, and its use as a reagent in the synthesis of polymers. Additionally, further research could be conducted on the structure-activity relationships of methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride in order to better understand its mechanism of action and to develop more efficient and effective synthesis methods. Finally, further research could be conducted on the stability of methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride in order to improve its shelf life and to reduce the risk of degradation during storage and experiments.
Synthesis Methods
Methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride can be synthesized by reacting piperazine with 1,3-benzoxazole-6-carboxylic acid in the presence of anhydrous hydrogen chloride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is typically conducted at a temperature of 0–5°C. The reaction is highly exothermic and should be monitored carefully to prevent over-heating. The reaction is usually completed within 15–20 minutes, and the product can be isolated by simple filtration and dried.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate hydrochloride involves the reaction of 2-aminobenzoic acid with methyl chloroformate to form methyl 2-(chlorocarbonyl)benzoate. This intermediate is then reacted with piperazine to form methyl 2-(piperazin-1-yl)benzoate, which is subsequently reacted with 2-hydroxybenzonitrile to form methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "2-aminobenzoic acid", "methyl chloroformate", "piperazine", "2-hydroxybenzonitrile", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-aminobenzoic acid is reacted with methyl chloroformate in the presence of a base such as triethylamine to form methyl 2-(chlorocarbonyl)benzoate.", "Step 2: Methyl 2-(chlorocarbonyl)benzoate is then reacted with piperazine in the presence of a base such as potassium carbonate to form methyl 2-(piperazin-1-yl)benzoate.", "Step 3: Methyl 2-(piperazin-1-yl)benzoate is then reacted with 2-hydroxybenzonitrile in the presence of a base such as sodium hydride to form methyl 2-(piperazin-1-yl)-1,3-benzoxazole-6-carboxylate.", "Step 4: The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2728445-12-1 |
Molecular Formula |
C13H16ClN3O3 |
Molecular Weight |
297.7 |
Purity |
95 |
Origin of Product |
United States |
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